1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole

• IUPAC Name: 1-(3-chloro-4-methylphenyl)-5-[(2-fluorophenyl)methylsulfanyl]tetrazole
• InChI: InChI=1S/C15H12ClFN4S/c1-10-6-7-12(8-13(10)16)21-15(18-19-20-21)22-9-11-4-2-3-5-14(11)17/h2-8H,9H2,1H3
• InChI Key: YYOXAXFAPGQYRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=NN=N2)SCC3=CC=CC=C3F)Cl
• Molecular Formula: C15H12ClFN4S
• Molecular Weight: 334.8 g/mol

Description

1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole is a chemical compound that is commonly used in scientific research. It is a tetrazole derivative that has been found to have a wide range of applications in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole involves its interaction with specific molecular targets in the body. It has been found to bind to various enzymes and receptors, leading to changes in their activity and function. Additionally, it has been shown to modulate the expression of various genes, leading to changes in cellular processes and functions.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole are diverse and depend on the specific molecular targets it interacts with. It has been found to have anti-inflammatory, anti-cancer, and neuroprotective effects, among others. Additionally, it has been shown to modulate various cellular processes, including cell proliferation, apoptosis, and differentiation.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole in lab experiments include its diverse range of applications, its ability to interact with specific molecular targets, and its potential therapeutic effects. However, its limitations include its complex synthesis method, its potential toxicity, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the use of 1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole in scientific research. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential therapeutic effects in various diseases. Additionally, there is a need for more research on its safety and toxicity profile, as well as its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of 1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole is a multi-step process that involves the reaction of various chemical reagents. The most common method for synthesizing this compound is through the reaction of 3-chloro-4-methylbenzyl bromide with sodium azide, followed by the reaction of the resulting intermediate with 2-fluorobenzyl mercaptan. The final product is obtained through purification and isolation steps.

Scientific Research Applications

1-(3-chloro-4-methylphenyl)-5-[(2-fluorobenzyl)thio]-1H-tetrazole has been extensively used in scientific research due to its diverse range of applications. It has been found to have potential therapeutic effects in the treatment of various diseases, including cancer, inflammation, and neurological disorders. Additionally, it has been used as a tool to study the molecular mechanisms of various biological processes, including cell signaling and gene expression.